Cas no 161096-44-2 (Ethanone, 1-(1,3-cyclohexadien-1-yl)-2,2,2-trifluoro- (9CI))

• Product Name: Ethanone, 1-(1,3-cyclohexadien-1-yl)-2,2,2-trifluoro- (9CI)
• CAS No: 161096-44-2
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 877719
• Update Time: 2025-04-19

Ethanone, 1-(1,3-cyclohexadien-1-yl)-2,2,2-trifluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,3-cyclohexadien-1-yl)-2,2,2-trifluoro- (9CI)

• Inchi： 1S/C8H7F3O/c9-8(10,11)7(12)6-4-2-1-3-5-6/h1-2,4H,3,5H2
• InChI Key： TVPMHAWGCQPQSI-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCC=CC=1)C(F)(F)F

Computed Properties

• Exact Mass: 176.04491

Experimental Properties

• PSA: 17.07